2-((3-(4-fluorobenzyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(3-(methylthio)phenyl)acetamide

• IUPAC Name: 2-[[3-[(4-fluorophenyl)methyl]-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C26H20FN3O3S2/c1-34-19-6-4-5-18(13-19)28-22(31)15-35-26-29-23-20-7-2-3-8-21(20)33-24(23)25(32)30(26)14-16-9-11-17(27)12-10-16/h2-13H,14-15H2,1H3,(H,28,31)
• InChI Key: IKALSPRKDIPPBB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=C(C=C4)F)OC5=CC=CC=C53
• Molecular Formula: C26H20FN3O3S2
• Molecular Weight: 505.6 g/mol
• CAS No.: 892281-31-1

Description

This compound is a benzofuropyrimidinone derivative featuring a 4-fluorobenzyl group at the pyrimidinone core and a thioacetamide linkage to a 3-(methylthio)phenyl substituent. Its molecular formula is C₃₁H₂₃FN₃O₃S₂ (molecular weight: 592.66 g/mol), with a fused benzofuro[3,2-d]pyrimidinone scaffold contributing to its planar aromatic structure. The fluorine atom on the benzyl group enhances metabolic stability, while the methylthio moiety on the acetamide side chain may influence lipophilicity and target binding .

Biological Activity

The compound 2-((3-(4-fluorobenzyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(3-(methylthio)phenyl)acetamide is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its synthesis, biological mechanisms, pharmacological effects, and relevant case studies.

Chemical Structure and Synthesis

The chemical structure of the compound is characterized by the presence of a benzofuro-pyrimidine core linked to a thioacetamide moiety. The synthesis typically involves multi-step reactions, including cyclization and nucleophilic substitution.

Key Steps in Synthesis:

• Formation of the Benzofuro-Pyrimidine Core: This can be achieved through cyclization of appropriate precursors.
• Thio Group Introduction: The thioacetyl group is introduced via nucleophilic substitution reactions.
• Final Acetamide Formation: The acetamide linkage is formed through reaction with an amine under suitable conditions.

Biological Activity

The biological activity of this compound has been investigated primarily in the context of its potential as an anti-cancer agent and its effects on various biological targets.

The proposed mechanism involves inhibition of specific enzymes or receptors that are crucial for cancer cell proliferation. The compound may interact with cellular signaling pathways, leading to apoptosis in cancer cells.

Pharmacological Studies

Several studies have evaluated the pharmacological properties of this compound, focusing on its cytotoxicity and selectivity against cancer cell lines.

Case Studies

• Cytotoxicity Against Cancer Cell Lines:
  • A study reported that compounds similar to this structure exhibited IC50 values in the micromolar range against various cancer cell lines, indicating significant cytotoxicity.
  • For instance, related compounds showed IC50 values of 9.54 μM against MCF-7 breast cancer cells, suggesting that modifications in structure can enhance activity against specific targets .
• Inhibitory Activity on Enzymes:
  • Preliminary data suggests that this compound may act as an inhibitor of certain proteases implicated in cancer metastasis. Molecular docking studies indicated favorable binding interactions with target proteins .

ADMET Properties

The ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile is crucial for assessing the drug-likeness of new compounds. Early studies indicate that this compound has favorable properties:

• Absorption: Predicted to have good gastrointestinal absorption.
• Distribution: Likely to penetrate biological membranes effectively due to its lipophilicity.
• Metabolism: Expected to undergo metabolic transformations typical for similar organic compounds.
• Excretion: Predicted renal excretion based on molecular weight and structure.
• Toxicity: Initial toxicity assessments suggest a low risk profile compared to existing chemotherapeutics .

Data Summary Table

Property	Value/Description
Molecular Formula	C19H20FN3OS
IC50 (MCF-7 cells)	~9.54 μM
Mechanism	Enzyme inhibition
ADMET Profile	Favorable absorption and distribution

Comparison with Similar Compounds

Core Scaffold Modifications

• Thieno[3,2-d]pyrimidinone Derivatives: G1-4 (): Replaces the benzofuro core with a thieno[3,2-d]pyrimidinone, linked to a 3,5-dimethoxybenzyl group and a 6-(trifluoromethyl)benzothiazol-2-yl acetamide. Molecular weight: 594.64 g/mol (C₂₅H₂₁F₃N₄O₄S₃). The trifluoromethyl group increases hydrophobicity compared to the target compound’s methylthio group . IWP-3 (): Features a tetrahydrothieno[3,2-d]pyrimidinone core with a 4-fluorophenyl group and a 6-methylbenzothiazol-2-yl acetamide. Molecular weight: 475.57 g/mol (C₂₁H₁₈FN₃O₂S₃).

Substituent Variations

• Methoxy-Substituted Analogues (): Compound 18: Contains a 2,4-dimethoxyphenyl group on the pyrimidinone and a trifluoromethylbenzothiazole acetamide. Molecular formula: C₂₂H₁₉F₃N₄O₄S₂ (556.54 g/mol). Methoxy groups enhance solubility but may reduce metabolic stability compared to fluorine . Compound 19: Uses a 3,5-dimethoxyphenyl substituent, demonstrating how substituent position affects steric interactions .
• Benzyl Group Modifications (): 451468-35-2: A thieno[3,2-d]pyrimidinone derivative with a simple benzyl group and 3-methoxyphenyl acetamide. Molecular formula: C₂₂H₁₉N₃O₃S₂ (437.53 g/mol).

Physicochemical and Pharmacokinetic Properties

Compound	Core Structure	Key Substituents	Molecular Weight (g/mol)	Predicted pKa	LogP*
Target Compound	Benzofuro[3,2-d]pyrimidinone	4-fluorobenzyl, 3-(methylthio)phenyl	592.66	~12.7	3.8–4.2
G1-4 ()	Thieno[3,2-d]pyrimidinone	3,5-dimethoxybenzyl, CF₃-benzothiazole	594.64	~10.5	4.5–5.0
IWP-3 ()	Thieno[3,2-d]pyrimidinone	4-fluorophenyl, 6-methylbenzothiazole	475.57	~11.2	3.2–3.6
451468-35-2 ()	Thieno[3,2-d]pyrimidinone	Benzyl, 3-methoxyphenyl	437.53	~12.8	2.9–3.3

*LogP estimated using fragment-based methods.

• Fluorine vs.
• Methylthio vs. Trifluoromethyl : The methylthio group in the target compound offers moderate lipophilicity (LogP ~3.8–4.2), while trifluoromethyl groups (e.g., G1-4) increase LogP to ~4.5–5.0, favoring membrane permeability but risking higher toxicity .